4-methyl-1-{[1-(2,4,6-trimethylbenzoyl)azetidin-3-yl]methyl}-1H-pyrazole

• IUPAC Name: [3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-(2,4,6-trimethylphenyl)methanone
• InChI: InChI=1S/C18H23N3O/c1-12-5-14(3)17(15(4)6-12)18(22)20-9-16(10-20)11-21-8-13(2)7-19-21/h5-8,16H,9-11H2,1-4H3
• InChI Key: LEVIRLMQVGKMFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)N2CC(C2)CN3C=C(C=N3)C)C
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

4-methyl-1-{[1-(2,4,6-trimethylbenzoyl)azetidin-3-yl]methyl}-1H-pyrazole, also known as 4-Methyl-1-(trimethylbenzoyl)azetidin-3-ylmethylpyrazole, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a small molecule that is structurally similar to other compounds in the pyrazole family, and is composed of a pyrazole ring system with a methyl group attached to the nitrogen atom. This compound has a broad range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer activities.

Scientific Research Applications

4-methyl-1-{[1-(2,4,6-trimethylbenzoyl)azetidin-3-yl]methyl}-1H-pyrazole(trimethylbenzoyl)azetidin-3-ylmethylpyrazole has been used in a variety of scientific research applications, including as an antioxidant, anti-inflammatory, and anti-cancer agent. It has been studied for its potential to inhibit the growth of cancer cells and reduce inflammation. Additionally, it has been studied for its ability to scavenge free radicals and protect cells from oxidative stress.

Mechanism of Action

Target of Action

Similar compounds with imidazole and benzimidazole moieties have been reported to interact with a broad range of targets, including various enzymes and receptors .

Mode of Action

Compounds with similar structures have been reported to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been reported to influence various biochemical pathways, leading to downstream effects .

Result of Action

Similar compounds have been reported to have various biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

It is known that factors such as ph, temperature, and presence of other molecules can influence the action of similar compounds .

Advantages and Limitations for Lab Experiments

The use of 4-methyl-1-{[1-(2,4,6-trimethylbenzoyl)azetidin-3-yl]methyl}-1H-pyrazole(trimethylbenzoyl)azetidin-3-ylmethylpyrazole in laboratory experiments has a number of advantages. It is a relatively small molecule, making it easy to synthesize and store. Additionally, it is a highly stable compound, making it suitable for long-term storage. Furthermore, it is a relatively inexpensive compound, making it cost-effective for use in laboratory experiments.
However, there are also a number of limitations associated with the use of 4-methyl-1-{[1-(2,4,6-trimethylbenzoyl)azetidin-3-yl]methyl}-1H-pyrazole(trimethylbenzoyl)azetidin-3-ylmethylpyrazole in laboratory experiments. For example, it is difficult to synthesize in large quantities, making it difficult to use in large-scale experiments. Additionally, the exact mechanism of action of this compound is not known, making it difficult to predict its effects in different biological systems.

Future Directions

The potential applications of 4-methyl-1-{[1-(2,4,6-trimethylbenzoyl)azetidin-3-yl]methyl}-1H-pyrazole(trimethylbenzoyl)azetidin-3-ylmethylpyrazole are vast, and there are many potential areas for future research. For example, further research could be conducted to elucidate the exact mechanism of action of this compound and its effects on different biological systems. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as in the treatment of cancer and other diseases. Finally, further research could be conducted to explore the potential applications of this compound in the field of drug delivery, as well as its potential use as a food additive or preservative.

Synthesis Methods

4-methyl-1-{[1-(2,4,6-trimethylbenzoyl)azetidin-3-yl]methyl}-1H-pyrazole(trimethylbenzoyl)azetidin-3-ylmethylpyrazole can be synthesized in a number of different ways, including by the condensation of 2,4,6-trimethylbenzoyl chloride with 1-azetidin-3-ylmethylpyrazole in the presence of a base. Other methods of synthesis include the reaction of 2,4,6-trimethylbenzoyl chloride with 1-azetidin-3-ylmethylpyrazole in the presence of a base and a catalyst, and the reaction of 1-azetidin-3-ylmethylpyrazole with 2,4,6-trimethylbenzoyl chloride in the presence of a base and a catalyst.